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Compound of Interest

Compound Name: DMPAC-Chol

Cat. No.: B10795683

Essential Safety and Handling Guide for DMPAC-
Chol

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate safety,
operational, and disposal information for DMPAC-Chol, a cationic cholesterol derivative utilized
in liposome formation for gene transfection.[1][2][3]

Disclaimer: The information provided is based on available safety data sheets, which may have
conflicting information. It is crucial to consult the specific safety data sheet provided by your
supplier and to conduct a thorough risk assessment before handling this compound.

Hazard Identification

DMPAC-Chol is classified with the following hazards according to one available Safety Data
Sheet (SDS):

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[4]

Another supplier's SDS states that the substance is not classified according to the Globally
Harmonized System (GHS). Given this discrepancy, it is prudent to handle the compound with
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care, assuming the more stringent hazard classification.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling DMPAC-Chol.

PPE Category Recommended Equipment  Specifications
Eye Protection Safety goggles Must have side-shields.

) ) Material to be specified by a
Hand Protection Protective gloves

risk assessment.

Skin and Body Protection Impervious clothing To prevent skin contact.

Respiratory Protection Suitable respirator Use in a well-ventilated area.

Operational and Handling Plan

Proper handling and storage are critical to maintain the integrity of DMPAC-Chol and ensure
the safety of laboratory personnel.

Procedure Step-by-Step Guidance

1. Avoid inhalation of dust or aerosols.2. Prevent

contact with eyes and skin.3. Do not eat, drink,
Handling or smoke when using this product.4. Wash skin

thoroughly after handling.5. Use only in areas

with appropriate exhaust ventilation.

1. Keep the container tightly sealed.2. Store in a

cool, well-ventilated area.3. Protect from direct
Storage sunlight and sources of ignition.4.

Recommended storage temperature: -20°C for

powder form or -80°C when in solvent.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route

First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Eye Contact

Remove contact lenses, if present. Flush eyes
immediately with large amounts of water,

separating eyelids. Promptly call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Call a physician.

Inhalation

Immediately move the person to fresh air.

Disposal Plan

Proper disposal is essential to prevent environmental contamination, given the high aquatic

toxicity of DMPAC-Chol.

Waste Type

Disposal Procedure

Unused Product and Contaminated Materials

1. Dispose of contents and container to an
approved waste disposal plant.2. Avoid release

to the environment.3. Collect any spillage.

Occupational Exposure Limits

According to the available safety data, this product contains no substances with established

occupational exposure limit values.

DMPAC-Chol Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of DMPAC-Chol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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